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Introduction
Carotegrast methyl (also known as AJM300) is an orally administered small-molecule α4-

integrin antagonist.[1][2] Its active metabolite, carotegrast, exerts an anti-inflammatory effect

by inhibiting the trafficking and extravasation of lymphocytes into sites of inflammation.[3][4]

This mechanism is particularly relevant in the treatment of inflammatory bowel diseases (IBD)

like ulcerative colitis (UC), where an excessive accumulation of lymphocytes in the intestinal

mucosa contributes to chronic inflammation.[5][6]

Carotegrast functions as a dual antagonist for both α4β1 and α4β7 integrins.[1] By blocking

the interaction of these integrins on the surface of lymphocytes with their respective ligands—

Vascular Cell Adhesion Molecule-1 (VCAM-1) and Mucosal Addressin Cell Adhesion Molecule-

1 (MAdCAM-1)—on endothelial cells, carotegrast effectively reduces lymphocyte migration

into gut tissues.[5][7][8] This targeted action on a key step of the inflammatory cascade makes

carotegrast a promising therapeutic agent for UC.[6] It received its first approval in Japan for

treating moderately active ulcerative colitis.[3][4][9]

These application notes provide detailed protocols for assessing the biological effects of

carotegrast on lymphocyte trafficking, from in vitro cell-based assays to in vivo

pharmacodynamic measurements.
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Mechanism of Action of Carotegrast
Carotegrast inhibits lymphocyte extravasation by blocking the critical adhesion step required

for cells to migrate from the bloodstream into tissue. The drug's active metabolite specifically

targets α4β1 and α4β7 integrins on lymphocytes, preventing them from binding to VCAM-1 and

MAdCAM-1 on the vascular endothelium of inflamed tissues. This disruption of the cell

adhesion cascade is the primary mechanism behind its anti-inflammatory effects.[10]
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1. Culture Endothelial Cells
(e.g., HUVECs) to confluence

in a 96-well plate.

2. Activate Endothelial Cells
(e.g., with TNF-α) to induce

VCAM-1/MAdCAM-1 expression.

5. Add treated lymphocytes
to the endothelial monolayer

and incubate.

3. Label Lymphocytes
(e.g., Jurkat cells or PBMCs)

with a fluorescent dye.

4. Pre-incubate labeled
lymphocytes with varying

concentrations of Carotegrast.

6. Wash wells to remove
non-adherent cells.

7. Quantify Adhesion
by measuring fluorescence

in a plate reader.

8. Analyze Data
Calculate IC50 of Carotegrast

for adhesion inhibition.
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1. Seed Endothelial Cells
on a porous membrane insert

(e.g., Transwell) and grow
to a confluent monolayer.

2. Add Chemoattractant
(e.g., SDF-1α) to the

lower chamber of the plate.

4. Add treated lymphocytes
to the upper chamber

(on top of the endothelium).

5. Incubate for several hours
to allow for migration.

3. Treat Lymphocytes
with Carotegrast or vehicle.

6. Quantify Migrated Cells
in the lower chamber via

flow cytometry or cell counting.

7. Analyze Data
Compare migration in treated vs.

untreated conditions.
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1. Collect Baseline Blood Sample
from subject (human or animal)

prior to drug administration.

2. Administer Carotegrast
(e.g., single oral dose).

3. Collect Post-Dose Blood Samples
at multiple time points

(e.g., 2, 4, 8, 24 hours).

4. Perform Complete Blood Count (CBC)
with differential to determine
absolute lymphocyte counts.

5. (Optional) Perform Flow Cytometry
to analyze specific lymphocyte
subsets (CD4+, CD8+, etc.).

Optional

6. Analyze Data
Plot lymphocyte count over time

to observe changes from baseline.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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